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Get Quote

Synthesis of Tricyclamol Chloride

The synthesis of Tricyclamol chloride, as detailed in its original patent, involves a multi-step process

culminating in a quaternization reaction. The key steps and reagents are summarized below [1]:

Step Description Key Reagents/Solvents

1 Formation of a Grignard reagent from bromocyclohexane

and magnesium.

Bromocyclohexane, Magnesium,

Diethyl ether

2 Reaction of the Grignard reagent with 1-chloro-1-

phenylpropan-1-one.

1-chloro-1-phenylpropan-1-one

3 Quaternization (Methylation) of the resulting tertiary

amine with methyl chloride.

Methyl chloride, 2-Butanone

4 Purification of the final product. Acetone, Diethyl ether

The workflow for this synthesis can be visualized as follows:
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Start Synthesis

Form Grignard Reagent
(Bromocyclohexane + Mg)

React with
1-chloro-1-phenylpropan-1-one

Quaternization with
Methyl Chloride

Purification
(Recrystallization)

Tricyclamol Chloride

Click to download full resolution via product page

Detailed Procedure Notes

Grignard Formation: The patent indicates that the Grignard reagent is prepared from

bromocyclohexane and magnesium in an ethereal solvent like diethyl ether [1].
Quaternization Reaction: The tertiary amine intermediate is converted to the final quaternary

ammonium salt (Tricyclamol chloride) by reacting with methyl chloride in 2-butanone. The product is
described as precipitating from the reaction mixture [1].

Purification: The crude product is purified by recrystallization from a solvent mixture such as acetone
and diethyl ether to yield the pure compound [1].
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Chemical Identification & Properties

The following table consolidates key identifying information and physical properties for Tricyclamol

chloride from multiple sources:

Property Details

CAS Number 3818-88-0 [2] [3] [4]

Other Names Elorine chloride, Lergine chloride, Tricoloid chloride, Procyclidine hydrochloride [5]

[2] [3]

Molecular
Formula

C₂₀H₃₂ClNO⁺ [2] [3] [6] or C₂₀H₃₂NO.Cl [4] [7]

Molecular Weight 337.93 - 338.94 g/mol [2] [3] [4]

Melting Point 226-227 °C (decomposes) [4] [7]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [3]

Canonical
SMILES

C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)O.[Cl⁻] [3]

Application & Safety Notes

Pharmacological Activity: Tricyclamol chloride is recognized as a muscarinic receptor antagonist
and also exhibits properties of an N-methyl-D-aspartate (NMDA) receptor antagonist [5].

Regulatory Status: This compound is typically classified as a controlled substance for research use
only and is not intended for human consumption [5].

Safety Data Gaps: The search results did not contain a specific Safety Data Sheet (SDS) or detailed
hazard information, which is critical for safe laboratory handling [2].

Knowledge Gaps and Further Research
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The information available is insufficient for directly replicating the synthesis in a laboratory setting. To

establish a robust protocol, you would need to:

Consult Original Literature: The primary source is the original patent, US2826590A, which may
contain more detailed experimental descriptions than what is available in these excerpts [1].

Optimize Reaction Conditions: Specific details such as molar ratios, reaction times and
temperatures, and exact work-up procedures are not provided in the search results and would

require determination through method development and optimization.
Source Analytical Data: You will need to consult specialized analytical chemistry resources to find

full characterization data (e.g., NMR, IR, mass spectrometry) to confirm the identity and purity of the
synthesized product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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